Cas no 1251673-34-3 (1-[(4-chlorophenyl)methyl]-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-2-one)

• Product Name: 1-[(4-chlorophenyl)methyl]-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-2-one
• CAS No: 1251673-34-3
• MF: C₁₇H₁₉ClN₂O₃S
• MW: 366.862362146378
• CID: 5757793
• PubChem ID: 49666983
• Update Time: 2025-05-24

1-[(4-chlorophenyl)methyl]-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1251673-34-3
• 1-(4-chlorobenzyl)-5-(piperidin-1-ylsulfonyl)pyridin-2(1H)-one
• 1-[(4-chlorophenyl)methyl]-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-2-one
• F3406-9372
• AKOS021975188
• CHEMBL4959581
• 1-[(4-chlorophenyl)methyl]-5-piperidin-1-ylsulfonylpyridin-2-one

• Inchi： 1S/C17H19ClN2O3S/c18-15-6-4-14(5-7-15)12-19-13-16(8-9-17(19)21)24(22,23)20-10-2-1-3-11-20/h4-9,13H,1-3,10-12H2
• InChI Key： MMMMLTCMMMMBLM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(C=CC(=C1)S(N1CCCCC1)(=O)=O)=O

Computed Properties

• Exact Mass: 366.0804913g/mol
• Monoisotopic Mass: 366.0804913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 1-[(4-chlorophenyl)methyl]-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-2-one

Introduction to 1-[(4-chlorophenyl)methyl]-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-2-one (CAS No. 1251673-34-3)

1-[(4-chlorophenyl)methyl]-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-2-one

This compound, identified by its CAS number 1251673-34-3, represents a significant advancement in the field of pharmaceutical chemistry. Its molecular structure incorporates several key functional groups that make it a promising candidate for various therapeutic applications. The presence of a 4-chlorophenyl moiety and a piperidine-1-sulfonyl group contributes to its unique chemical properties and biological activity.

The compound belongs to the dihydropyridine class of molecules, which are well-known for their role in cardiovascular and neurological treatments. The dihydropyridinone core structure of this molecule suggests potential interactions with biological targets that could modulate various physiological processes. Recent studies have highlighted the importance of dihydropyridine derivatives in the development of drugs targeting ion channels, particularly calcium channels, which play a crucial role in muscle contraction, neurotransmitter release, and other cellular processes.

In the realm of medicinal chemistry, the introduction of the piperidine-1-sulfonyl group into the molecular framework is particularly noteworthy. Piperidine sulfonamides have been extensively studied for their potential as kinase inhibitors and as modulators of enzyme activity. The sulfonamide group not only enhances the solubility of the compound but also provides a site for hydrogen bonding interactions with biological targets. This feature is critical for designing molecules with high binding affinity and selectivity.

The 4-chlorophenyl substituent in this compound adds another layer of complexity to its pharmacological profile. Chlorophenyl groups are commonly found in pharmaceuticals due to their ability to influence electronic properties and metabolic stability. The chlorine atom can participate in dipole-dipole interactions and halogen bonds, which can be crucial for achieving optimal binding affinity to biological receptors. Additionally, the electron-withdrawing nature of the chlorine atom can modulate the reactivity and metabolic pathways of the molecule.

Recent research has demonstrated that derivatives of dihydropyridinone structures exhibit significant potential in treating neurological disorders. The ability of these compounds to interact with specific ion channels has led to their investigation as candidates for therapies targeting conditions such as epilepsy, depression, and cognitive disorders. The specific arrangement of functional groups in 1-[(4-chlorophenyl)methyl]-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-2-one suggests that it may possess similar properties, making it a valuable subject for further investigation.

The synthesis and characterization of this compound have been subjects of intense interest in academic and industrial research settings. Advanced synthetic methodologies have been employed to construct the complex molecular framework while maintaining high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions and multi-step organic synthesis have been crucial in achieving the desired structural integrity.

In terms of pharmacokinetic properties, the presence of both hydrophilic and lipophilic regions in the molecule suggests potential for oral bioavailability. The sulfonamide group enhances water solubility, while the aromatic ring system contributes to lipophilicity. This balance is essential for ensuring that the compound can be effectively absorbed, distributed, metabolized, and excreted by the body. Understanding these properties is critical for optimizing drug delivery systems and improving therapeutic outcomes.

Evaluation of the compound's biological activity has revealed intriguing results in preclinical studies. Initial assays have shown that it exhibits moderate activity against certain enzymes and receptors relevant to neurological disorders. The precise mechanism of action remains under investigation, but preliminary data suggest that it may interfere with neurotransmitter release or modulate ion channel function. These findings underscore the potential of this compound as a lead molecule for further drug development.

The integration of computational chemistry techniques has accelerated the discovery process for this type of compound. Molecular modeling studies have been instrumental in predicting binding affinities and identifying potential interactions with biological targets. By leveraging computational methods, researchers can optimize lead structures before moving into expensive wet-lab experiments, thereby streamlining the drug discovery pipeline.

The future prospects for 1-[(4-chlorophenyl)methyl]-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-2-one are promising given its unique structural features and demonstrated biological activity. Further research is needed to fully elucidate its pharmacological profile and to explore potential therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into clinical trials and ultimately into viable therapeutic options for patients.